Cas no 2137434-21-8 (rac-1-{(3aR,6aR)-hexahydrofuro2,3-cfuran-2-ylmethyl}-1H-imidazol-2-amine)

• Product Name: rac-1-{(3aR,6aR)-hexahydrofuro2,3-cfuran-2-ylmethyl}-1H-imidazol-2-amine
• CAS No: 2137434-21-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6216843
• PubChem ID: 165954378
• Update Time: 2025-05-22

rac-1-{(3aR,6aR)-hexahydrofuro2,3-cfuran-2-ylmethyl}-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• rac-1-{(3aR,6aR)-hexahydrofuro2,3-cfuran-2-ylmethyl}-1H-imidazol-2-amine
• EN300-1113333
• 2137434-21-8
• rac-1-{[(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-yl]methyl}-1H-imidazol-2-amine

• Inchi： 1S/C10H15N3O2/c11-10-12-1-2-13(10)4-8-3-7-5-14-6-9(7)15-8/h1-2,7-9H,3-6H2,(H2,11,12)/t7-,8?,9+/m1/s1
• InChI Key： DLPHIRTVAKRDHC-NBXIYJJMSA-N
• SMILES： O1C(CN2C=CN=C2N)C[C@@H]2COC[C@H]12

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 62.3Ų

Additional information on rac-1-{(3aR,6aR)-hexahydrofuro2,3-cfuran-2-ylmethyl}-1H-imidazol-2-amine

Rac-1-{(3aR,6aR)-Hexahydrofuro[2,3-c]Furan-2-ylmethyl}-1H-Imidazol-2-Amine: A Comprehensive Overview

The compound rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-imidazol-2-amine (CAS No. 2137434-21-8) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazolines, which are known for their diverse biological activities. The molecule's unique structure combines a hexahydrofuro[2,3-c]furan ring system with an imidazolamine moiety, making it a promising candidate for drug development.

Recent studies have highlighted the importance of imidazoline derivatives in modulating various biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that imidazoline-based compounds can act as potent inhibitors of enzymes such as kinases and proteases. These findings suggest that rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-imidazol-2-amine could play a role in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. The hexahydrofuro[2,3-c]furan ring system is synthesized via a Diels-Alder reaction followed by hydrogenation to achieve the desired stereochemistry. The imidazolamine moiety is then introduced through a nucleophilic substitution reaction. This approach ensures high yields and excellent stereochemical outcomes, making it suitable for large-scale production.

In terms of pharmacokinetics, rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-imidazol-2-amine exhibits favorable properties such as good solubility and moderate permeability. These characteristics are critical for ensuring effective drug delivery and bioavailability. Preclinical studies have shown that the compound demonstrates selective binding to its target receptor, which is a key factor in its potential therapeutic applications.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored the use of this molecule as a ligand in antibody-drug conjugates (ADCs). The ability of the compound to bind specifically to certain receptors on cancer cells makes it an ideal candidate for ADCs, which can significantly reduce off-target effects and improve therapeutic efficacy.

Furthermore, recent advancements in computational chemistry have enabled the prediction of the compound's interactions with various biological systems. Molecular docking studies have revealed that rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-imidazol-2-amine has strong binding affinities for several G-protein coupled receptors (GPCRs). This suggests that it could be used as a tool compound for studying these receptors and potentially developing new therapies.

In conclusion, rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-imidazol